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Compound of Interest

Compound Name: Deltamethric acid

Cat. No.: B164944

Essential Safety and Handling Guide for
Deltamethrin

This guide provides crucial safety and logistical information for handling Deltamethrin, a
synthetic pyrethroid insecticide. While the request specified Deltamethric acid, the available
safety data predominantly pertains to Deltamethrin. As Deltamethric acid is a metabolite and
chemical precursor to Deltamethrin, these safety protocols are considered highly relevant and
essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)

When handling Deltamethrin, a comprehensive PPE strategy is critical to minimize exposure.
The last line of defense against pesticide exposure is the correct selection, use, and
maintenance of PPE.[1]

Eye and Face Protection:
o Safety Glasses: Wear safety glasses with side shields.[2]
o Chemical Goggles: Recommended for enhanced protection.[2][3]

» Eye Wash Station: An eye wash fountain or a suitable alternative should be readily available
in the immediate work area.[4]
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Hand Protection:

e Gloves: Use appropriate synthetic, chemically protective gloves (e.g., PVC or nitrile rubber).

[1](21[4]

¢ Glove Protocol: The suitability and durability of the glove type depend on the usage. For
prolonged contact, a glove with a protection class of 5 or higher (breakthrough time >240
minutes) is recommended. For brief contact, a class 3 or higher (>60 minutes) is advised.[2]
Always wash hands after removing gloves and apply a non-perfumed moisturizer.[2]

Body Protection:

o Protective Clothing: Wear impervious protective clothing to prevent skin contact.[4] This
includes overalls or coveralls buttoned to the neck and wrist.[1][2]

e Apron: For mixing or handling concentrated solutions, a waterproof apron worn over
coveralls is recommended.[1]

o Footwear: Chemically impervious footwear should be worn.[1]
Respiratory Protection:

o Ventilation: Use only in a well-ventilated area or outdoors.[5] Local and general exhaust
ventilation should be employed to maintain exposure levels below limits.[6]

» Respirator: If engineering controls are insufficient, wear a suitable approved respirator.[4] For
dusty conditions or spills, a respirator approved for dusts and mists of pesticides is
adequate.[4] A particulate filter device (EN 143) is also recommended.[7]

Operational and Disposal Plans
Handling Procedures:
» Avoid Contact: Avoid all personal contact, including inhalation of dust or vapors.[2]

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, smoking, or using the toilet.[4][6] Contaminated work clothing should not be allowed
out of the workplace and must be washed separately before reuse.[3]
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e Ventilation: Work under a hood and ensure adequate ventilation.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]
[9] Use non-sparking tools and take measures to prevent electrostatic charge buildup.[8][9]

o Storage: Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[2]
[5][7] The storage area should be locked and out of reach of children and unauthorized
personnel.[3][4][5]

Spill Management Plan:
e Minor Spills:

o Wear appropriate PPE (protective clothing, gloves, safety glasses, and dust respirator).[2]

[¢]

Clean up spills immediately.[2]

[e]

Use dry clean-up procedures; avoid generating dust.[2]

o

Soak up liquid spills with non-combustible absorbent material like sand or earth.[4] For
solid spills, you can dampen with water to prevent dusting before sweeping.[2]

o

Collect the material in suitable, labeled containers for disposal.[2][4]

e Major Spills:
o Evacuate the area and move upwind.[2]
o Alert emergency responders, providing the location and nature of the hazard.[2]
o Contain the spill to prevent it from entering drains or watercourses.[4]

Disposal Plan:

o Waste Disposal: Dispose of waste material at an approved waste disposal facility or
industrial combustion plant, in accordance with federal, state, and local regulations.[5][6][7]
Do not contaminate water, food, or feed by storage or disposal.[10]
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» Container Disposal: Do not reuse empty containers.[10] Triple rinse containers, then offer for

recycling or reconditioning, or puncture and dispose of in a sanitary landfill, or by incineration

if allowed.[6][10]

Quantitative Data Summary

Property

Value

Chemical Name

Deltamethrin

CAS Number

52918-63-5[7][11]

Molecular Formula

C22H19Br2NO3[7][8]

Molar Mass 505.2 g/mol [7]
Appearance Solid[2]
Melting Point 98-101 °C[11]

Hazard Class (Oral)

Acute Toxicity 3 (Toxic if swallowed)[7][11]

Hazard Class (Inhalation)

Acute Toxicity 3 (Toxic if inhaled)[7][11]

Aquatic Toxicity

Very toxic to aquatic life with long-lasting
effects[5][7][11]

Emergency Response and First Aid

First Aid Measures:

General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the doctor. First aiders should protect themselves.

 Inhalation: Move the person to fresh air.[7][12] If breathing is difficult or has stopped, give

artificial respiration and call a physician or poison control center immediately.[7][12]

o Skin Contact: Immediately remove all contaminated clothing.[2][7] Brush off loose patrticles

and rinse the skin thoroughly with water and non-abrasive soap.[4][7]

o Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes.[2][12] Remove contact lenses if present and easy to do.[7]
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Continue rinsing and call a physician immediately.[12]

 Ingestion: Rinse mouth with water (only if the person is conscious).[7] Do NOT induce
vomiting.[7] Immediately call a POISON CENTER or doctor.[5][7] A slurry of activated
charcoal in water may be recommended.[2]

Emergency Workflow: Deltamethrin Spill Response
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Caption: Workflow for managing a Deltamethrin chemical spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b164944?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b164944?utm_src=pdf-custom-synthesis
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://datasheets.scbt.com/sc-24013.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-631_GB.pdf
https://za.uplcorp.com/download_links/mmGApnKeFiiznfrjZWadCYkZ6jDcNtiDh8Bxpk4y.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/05995
https://beaufort.tricare.mil/Portals/110/documents/safety/SDS/960%20-%20Delta%20Dust%20Insecticide.pdf
https://www.chemos.de/import/data/msds/GB_en/52918-63-5-A0043639-GB-en.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Deltamethrin-2.8-EC.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Deltamethrin%20(3_pct)%20Formulation_AH_US_EN.pdf
https://www.pestcontroltauranga.net.nz/download/deltamethrin-10sc.pdf
https://cdn.caymanchem.com/cdn/msds/24172m.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Deltamethrin_5SC_MSDS1d.pdf
https://www.benchchem.com/product/b164944#personal-protective-equipment-for-handling-deltamethric-acid
https://www.benchchem.com/product/b164944#personal-protective-equipment-for-handling-deltamethric-acid
https://www.benchchem.com/product/b164944#personal-protective-equipment-for-handling-deltamethric-acid
https://www.benchchem.com/product/b164944#personal-protective-equipment-for-handling-deltamethric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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